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Compound of Interest

Compound Name: 1,14-Tetradecanedioic-D24 acid

Cat. No.: B1436207

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical compounds like 1,14-Tetradecanedioic-D24 acid are
paramount for a secure and compliant laboratory environment. This guide provides immediate,
essential safety protocols, operational plans, and disposal procedures to minimize risk and
ensure regulatory adherence.

Chemical Identifier:

Name: 1,14-Tetradecanedioic-D24 Acid

CAS Number: 130348-88-8[1][2]

Molecular Formula: C14aD24H204[3]

Appearance: White solid[1]

Hazard Identification and First Aid

1,14-Tetradecanedioic-D24 acid is classified as an irritant.[1] The safety data for the
deuterated compound is based on its non-deuterated counterpart, 1,14-Tetradecanedioic acid,
and the hazards are presumed to be similar.[1] The non-deuterated form is known to cause
skin and eye irritation and may lead to respiratory irritation.[4]
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Hazard

Description

First Aid Measures

Eye Irritation

Causes serious eye irritation.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

Skin Irritation

Causes skin irritation.

Wash the affected area with
soap and water.[1] Remove
contaminated clothing. If
irritation persists, seek medical

attention.

May cause respiratory tract

Move the individual to fresh air.

Inhalation T If breathing is difficult, seek
irritation.[4] ) ) ) )
immediate medical attention.
) ) ] Do not induce vomiting. Rinse
) Potential for gastrointestinal _
Ingestion mouth with water and seek

irritation.

immediate medical attention.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical.
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PPE Category Specification Rationale
) Chemical splash-resistant To prevent eye contact which
Eye/Face Protection . S
safety goggles.[1] can cause serious irritation.[4]
] Chemical-resistant gloves To prevent skin contact which
Hand Protection o o
(e.g., nitrile or neoprene).[1] can cause irritation.[4]

) ] Laboratory coat and close-toed  To protect skin from accidental
Skin/Body Protection )
footwear. splashes or spills.

Use in a well-ventilated area,

preferably a fume hood.[1] For  To minimize inhalation of dust

Respiratory Protection spills, a self-contained particles which may cause
breathing apparatus may be respiratory irritation.[4]
necessary.[1]

Operational Plan: Handling and Storage

Engineering Controls:

o Always handle 1,14-Tetradecanedioic-D24 acid in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of dust.[1]

o Ensure that eyewash stations and safety showers are readily accessible.[1]
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by removing any unnecessary items and ensuring spill cleanup materials are
accessible.

e Weighing and Transfer: Conduct all weighing and transferring of the powdered solid within a
fume hood to control dust. Use appropriate tools (e.g., spatula, weigh boat) to minimize the
generation of airborne particles.

¢ Solution Preparation: When dissolving the solid, add the acid to the solvent slowly to avoid
splashing.
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e Post-Handling: After handling, decontaminate all equipment and the work area. Wash hands

thoroughly with soap and water.

Storage:

Store at room temperature in a dry, well-ventilated area.[1]
Keep containers tightly closed to prevent moisture absorption and contamination.

Store away from incompatible materials such as bases and strong oxidizing/reducing agents.

[1]

Spill Management and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don the appropriate PPE, including respiratory protection (a self-contained breathing
apparatus for larger spills), chemical-resistant gloves, and eye protection.[1]

Containment: For powdered spills, carefully sweep or scoop the material to avoid creating
dust.[5] For liquid spills, create a dike around the spill using an inert absorbent material like
vermiculite or sand.[5][6]

Neutralization: For acid spills, cautiously neutralize with a suitable agent like sodium
bicarbonate or soda ash, working from the outside in.[5][6] Use pH paper to confirm
neutralization.[6]

Cleanup: Absorb the neutralized mixture with an inert material.[5] Place the absorbed
material and any contaminated PPE into a clearly labeled, sealed container for hazardous
waste.[5]

Decontamination: Clean the spill area thoroughly with soap and water.
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Disposal Plan

All waste materials, including the chemical itself, contaminated absorbents, and disposable
PPE, must be treated as hazardous waste.

Waste Disposal Protocol:

e Segregation: Collect all waste material, including unused product and contaminated
consumables (e.g., gloves, wipes), in a designated and clearly labeled hazardous waste
container.

o Labeling: Ensure the container is properly labeled with "Hazardous Waste," the chemical
name "1,14-Tetradecanedioic-D24 Acid,” and any associated hazards.

o Storage: Store the waste container in a designated, secure area, away from incompatible
materials.

» Disposal: Arrange for disposal through a licensed disposal company, adhering to all federal,
state, and local regulations.[1]

Experimental Workflow Diagram
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Workflow for Handling 1,14-Tetradecanedioic-D24 Acid
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Caption: Workflow for handling 1,14-Tetradecanedioic-D24 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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